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An In-depth Technical Guide to the Formation Environments of Authigenic Illite

Introduction
Authigenic illite is a clay mineral that forms in situ within sedimentary basins through

precipitation from pore fluids or the transformation of precursor minerals.[1] Its occurrence,

particularly in sandstone reservoirs, is of significant interest to researchers and professionals in

the petroleum industry. The growth of authigenic illite, often as delicate, hair-like or lath-shaped

crystals, can drastically alter the pore geometry of reservoir rocks.[2] This alteration can

significantly increase microporosity and tortuosity, leading to a substantial reduction in

permeability, which can impact hydrocarbon production.[2] Understanding the specific

environmental conditions, precursor materials, and mechanisms that lead to its formation is

critical for predicting reservoir quality and understanding diagenetic history.[3][4] This guide

provides a comprehensive overview of the formation environments of authigenic illite,

summarizing key quantitative data, experimental protocols, and formation pathways.

Principal Formation Pathways
Authigenic illite forms primarily through the alteration of pre-existing minerals (precursors)

during diagenesis, the process by which sediments are transformed into rock.[1][5] The specific

pathway is dependent on the initial mineralogy of the sediment, temperature, pressure, and the

chemistry of the pore fluids.[5]

2.1 Illitization of Smectite The transformation of smectite to illite is a common and extensively

studied process in sedimentary basins, particularly in shales.[5][6] This reaction typically occurs

during burial diagenesis as temperature increases.[5][6] The process involves the incorporation
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of potassium (K+) into the smectite structure and the expulsion of water molecules.[7] The

transformation often proceeds through a series of mixed-layer illite-smectite (I-S) phases with

a progressively increasing proportion of illite layers.[5][7][8]

2.2 Illitization of Kaolinite Kaolinite is another significant precursor for authigenic illite,

especially in arkosic sandstones.[9] The transformation of kaolinite to illite is a key reaction

during intermediate to deep burial diagenesis.[9] This process also requires a source of

potassium and is influenced by temperature, pressure, and the pH of the formation water.[9]

2.3 Alteration of Other Precursors Authigenic illite can also form from the alteration of other

minerals, such as feldspars (particularly K-feldspar) and volcanic glass.[1][5][10] The

dissolution of these unstable grains provides the necessary silica, alumina, and potassium for

illite to precipitate directly from pore fluids.[5][11]
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Primary pathways for the formation of authigenic illite.

Controlling Factors and Geochemical Environments
The formation of authigenic illite is a complex process governed by a combination of physical

and chemical factors.[1][5] These factors dictate the reaction kinetics and the stability of the

mineral phases. Critical factors include temperature, pressure, pore fluid composition

(especially K+ concentration and pH), and the presence of organic matter.[5][12][13]
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Parameter Value/Condition Geological Context Source(s)

Temperature 55 - 200 °C
Smectite to illite

alteration in shales.
[6]

83 - 88 °C
Abrupt smectite-to-

illite transition zone.
[7]

120 - 150 °C
Kaolinite to illite

alteration.
[6]

> 200 °C

Onset of illitization of

newly formed smectite

in experiments.

[11]

200 - 350 °C

Transition temperature

for 1Md to 2M1 illite

polytypes.

[3]

Pressure ~100 MPa (1000 bars)

Typical pressure for

kaolinite illitization at

3-4 km burial depth.

[9]

50 - 300 MPa

Experimental pressure

range for studying

kaolinite illitization.

[9]

10 MPa (100 bars)

Experimental

conditions for

illitization under

supercritical CO2.

[8]

pH Alkaline Conditions

Favors the illitization

of kaolinite in

experimental studies.

[9]

Approx. Neutral pH

Condition for

authigenic

transformation of

kaolinite to Fe-illite.

[14]
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Key Chemical Species High K+ activity

Essential for the

transformation of both

smectite and kaolinite.

[7][11][13]

High Fe activity

Triggers the

transformation of

kaolinite to Fe-

illite/glauconite.

[14]

Fluid-Rock Ratio Low Water-Rock Ratio

Published

experiments show this

condition favors illite

growth.

[4]

Table 1: Summary of

key quantitative data

on the geochemical

and physical

conditions required for

the formation of

authigenic illite.

Formation Mechanisms
Two primary mechanisms have been proposed to explain the transformation of precursor

minerals into authigenic illite: solid-state transformation (SST) and dissolution-crystallization

(DC), also referred to as dissolution-precipitation.[10][15]

Solid-State Transformation (SST): This mechanism involves changes within the crystal lattice

of the precursor mineral without its complete dissolution.[15] For the smectite-to-illite
reaction, SST is envisioned as the replacement of smectite interlayers with illite interlayers,

leading to gradual changes in composition and structure.[15] This process is thought to be

more prevalent in rock-dominated systems with low permeability, such as bentonites.[15]

Dissolution-Crystallization (DC): This mechanism involves the complete dissolution of the

unstable precursor mineral (e.g., smectite, kaolinite, feldspar) into the pore fluid, followed by

the nucleation and growth of new, more stable illite crystals.[15] This process allows for

abrupt changes in mineralogy and is considered dominant in fluid-dominated, permeable
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systems like sandstones.[15] Direct observation of euhedral, authigenic illite crystals that

are distinct from precursor flakes supports the DC mechanism.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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